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Compound of Interest

Compound Name: Bis(2-hydroxyethyl)dimerate

Cat. No.: B1165896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(2-hydroxyethyl)dimerate is a diester compound recognized for its utility in the formulation

of various polymeric materials.[1] While its application in specialized fields such as dental

composites and medical polymers is noted, this document focuses on its role in industrial

coatings and adhesives. In these formulations, it primarily functions as a plasticizer and a

monomer for polymer synthesis, contributing to the final properties of the cured material. This

overview provides available data, general protocols for its application, and diagrams illustrating

its chemical functionalities.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Bis(2-hydroxyethyl)dimerate is

presented in Table 1. This data is essential for understanding its behavior in different

formulations and processing conditions.
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Property Value Reference

Molecular Formula C16H26O6 [2]

Molecular Weight 414.48 g/mol [2]

Appearance Colorless, viscous liquid [2]

Solubility

Soluble in ethanol and

acetone; slightly soluble in

water

[2]

Melting Point -21°C [2]

Boiling Point 215°C at 760 mmHg [2]

Application in Coatings
In coating formulations, Bis(2-hydroxyethyl)dimerate is utilized as a reactive diluent and a

plasticizer. Its incorporation can influence viscosity, flexibility, and adhesion of the final coating.

Functional Role:
Reactive Diluent: In radiation-curable coatings (e.g., UV-curable systems), its methacrylate

groups can participate in the polymerization reaction upon initiation, becoming an integral

part of the polymer backbone. This reduces the concentration of volatile organic compounds

(VOCs) compared to traditional solvent-based systems.

Plasticizer: The dimerate structure can increase the free volume within the polymer matrix,

enhancing the flexibility and impact resistance of the cured coating. This is particularly

beneficial for coatings applied to substrates that may undergo expansion, contraction, or

minor deformation.

Experimental Protocol for UV-Curable Coating
Formulation (General)
The following is a generalized protocol for incorporating Bis(2-hydroxyethyl)dimerate into a

UV-curable coating formulation. Specific concentrations and curing conditions will vary

depending on the other components and desired final properties.
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Materials:

Oligomer (e.g., Urethane Acrylate, Epoxy Acrylate)

Monomer (e.g., Isobornyl Acrylate, Tripropyleneglycol Diacrylate)

Bis(2-hydroxyethyl)dimerate

Photoinitiator (e.g., Benzophenone, Irgacure 184)

Substrate for coating (e.g., glass, metal, plastic)

Procedure:

Formulation Preparation: In a light-protected container, combine the oligomer, monomer(s),

and Bis(2-hydroxyethyl)dimerate in the desired ratios. Mix thoroughly at room temperature

until a homogeneous solution is obtained.

Photoinitiator Addition: Add the photoinitiator to the mixture and continue stirring until it is

completely dissolved. The concentration of the photoinitiator is typically 1-5% by weight of

the total formulation.

Application: Apply the formulation to the substrate using a suitable method, such as spin

coating, bar coating, or spray coating, to achieve the desired film thickness.

Curing: Expose the coated substrate to a UV light source with an appropriate wavelength

and intensity for a predetermined duration to initiate polymerization and cure the coating.

Post-Curing and Analysis: Allow the cured coating to stabilize at room temperature. Evaluate

the coating for properties such as hardness, adhesion (e.g., via cross-hatch test), and

flexibility (e.g., via mandrel bend test).

Application in Adhesives
In adhesive formulations, Bis(2-hydroxyethyl)dimerate can act as a crosslinking agent and a

toughening agent, improving the cohesive strength and flexibility of the adhesive bond.

Functional Role:
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Crosslinking Agent: As a dimethacrylate monomer, it can copolymerize with other monomers

in the adhesive system (e.g., in acrylic or anaerobic adhesives) to form a crosslinked

network, enhancing the thermal and chemical resistance of the cured adhesive.[2]

Toughening Agent: The flexible nature of the dimerate component can help to absorb and

dissipate stress within the bond line, improving the peel strength and impact resistance of

the adhesive.

Experimental Protocol for a Two-Part Epoxy Adhesive
Formulation (General)
This protocol outlines the general steps for including Bis(2-hydroxyethyl)dimerate in a two-

part epoxy adhesive system.

Materials:

Part A (Resin):

Epoxy Resin (e.g., Bisphenol A diglycidyl ether)

Bis(2-hydroxyethyl)dimerate

Part B (Hardener):

Amine Hardener (e.g., Triethylenetetramine)

Substrates for bonding (e.g., aluminum, steel)

Procedure:

Preparation of Part A: In a suitable container, blend the epoxy resin with Bis(2-
hydroxyethyl)dimerate at a predetermined ratio. Mix thoroughly until a uniform mixture is

achieved. Gentle heating may be applied to reduce viscosity if necessary.

Mixing: Just prior to application, combine Part A and Part B in the stoichiometric ratio

recommended by the epoxy resin and hardener datasheets. Mix vigorously for the specified

time until the mixture is homogeneous.
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Application: Apply the mixed adhesive to the surfaces of the substrates to be bonded.

Assembly and Curing: Join the substrates and secure them in place. Allow the adhesive to

cure at room temperature or an elevated temperature as specified for the epoxy system.

Bond Strength Testing: After the full curing period, evaluate the bond strength of the

adhesive, for example, by performing lap shear strength tests according to ASTM D1002.

Visualization of Chemical Processes
The following diagrams illustrate the key chemical processes involving Bis(2-
hydroxyethyl)dimerate in coatings and adhesives.
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Caption: Synthesis of Bis(2-hydroxyethyl)dimerate via Esterification.
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Caption: Role of Bis(2-hydroxyethyl)dimerate in a UV-Curing Process.

Conclusion
Bis(2-hydroxyethyl)dimerate serves as a versatile component in the formulation of coatings

and adhesives. Its dual functionality as a reactive species and a plasticizer allows for the

tailored modification of material properties. While specific quantitative data on its performance

in various industrial formulations is not extensively available in the public domain, the general

principles of its application are well-understood within the field of polymer chemistry. The

provided protocols offer a foundational approach for researchers and formulators to explore the

potential of Bis(2-hydroxyethyl)dimerate in their specific applications. Further empirical

studies are necessary to determine optimal concentrations and to fully characterize its effect on

the performance of novel coating and adhesive systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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